Cas no 2192745-55-2 (7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide
• CAS No: 2192745-55-2
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 5338589
• Update Time: 2025-06-08

7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-((6-methylpyrimidin-4-yl)methyl)benzofuran-2-carboxamide
• 7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C16H15N3O3/c1-10-6-12(19-9-18-10)8-17-16(20)14-7-11-4-3-5-13(21-2)15(11)22-14/h3-7,9H,8H2,1-2H3,(H,17,20)
• InChI Key： BNFKZLRPFUGWPG-UHFFFAOYSA-N
• SMILES： O1C(C(NCC2C=C(C)N=CN=2)=O)=CC2C=CC=C(C1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• XLogP3: 2.1
• Topological Polar Surface Area: 77.2

Additional information on 7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide

Introduction to Compound with CAS No. 2192745-55-2 and Product Name: 7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide

The compound identified by the CAS number 2192745-55-2 and the product name 7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzofuran core and a methylpyrimidine substituent, make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in molecules that incorporate heterocyclic structures, such as benzofuran and pyrimidine, due to their ability to interact with biological targets in unique ways. The 7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide molecule is no exception. Its design incorporates elements that are known to enhance binding affinity and selectivity, making it an attractive scaffold for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with various diseases. The benzofuran moiety is particularly noteworthy, as it has been shown to exhibit properties that are beneficial in the context of anti-inflammatory and anticancer therapies. Additionally, the methylpyrimidine substituent contributes to the molecule's pharmacological profile by enhancing its ability to interact with specific enzymes and receptors.

Recent studies have demonstrated that compounds with similar structural motifs have significant potential in addressing unmet medical needs. For instance, research has indicated that molecules containing a benzofuran core can inhibit the activity of enzymes involved in pain signaling and inflammation. Furthermore, the presence of a methylpyrimidine group has been associated with enhanced binding to targets such as kinases, which are critical in cancer biology.

The synthesis of 7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide represents a testament to the progress being made in synthetic organic chemistry. The ability to construct complex molecular architectures with high precision has opened up new avenues for drug discovery. The synthetic route involves multiple steps, each carefully designed to introduce the desired functional groups while maintaining regioselectivity and yield.

In terms of biological activity, preliminary data suggest that this compound exhibits promising properties in vitro. Specifically, it has shown inhibitory effects on certain enzymes that are implicated in disease processes. These findings are particularly exciting as they provide a foundation for further exploration of its therapeutic potential. Additionally, the compound's solubility and stability profile make it amenable to various formulation strategies, which is crucial for its translation into clinical applications.

The development of new pharmaceuticals is often a lengthy and complex process, requiring extensive characterization at multiple stages. For 7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide, this involves not only structural elucidation but also pharmacokinetic studies to understand how the body processes the compound. These studies are essential for determining optimal dosing regimens and identifying any potential side effects.

One of the key challenges in drug development is ensuring that a compound is both effective and safe. The structural features of 7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide have been carefully considered to minimize toxicity while maximizing therapeutic benefit. This approach aligns with contemporary trends in drug design, where there is a strong emphasis on developing molecules that are both potent and well-tolerated by patients.

As research continues to evolve, it is likely that compounds like 7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide will play an increasingly important role in addressing various health conditions. The combination of computational modeling, high-throughput screening, and traditional wet chemistry techniques has accelerated the pace at which new drug candidates can be identified and evaluated. This interdisciplinary approach is essential for staying at the forefront of pharmaceutical innovation.

In conclusion, the compound with CAS No. 2192745-55-2 and product name 7-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable asset in the search for new therapeutic agents. As further research unfolds, it is anticipated that this molecule will contribute significantly to addressing some of the most pressing challenges in modern medicine.